Cas no 67619-92-5 (2-Aminoethanesulfonic acid; N-Benzoyl)

• Product Name: 2-Aminoethanesulfonic acid; N-Benzoyl
• CAS No: 67619-92-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 2798024
• PubChem ID: 4369508
• Update Time: 2025-04-21

2-Aminoethanesulfonic acid; N-Benzoyl Chemical and Physical Properties

Names and Identifiers

• 67619-92-5
• 2-(BENZOYLAMINO)ETHANESULFONIC ACID
• DTXSID00402484
• N-benzoyltaurine
• SCHEMBL5709109
• 2-[(phenylcarbonyl)amino]ethanesulfonic acid
• DTXCID30353339
• Q27458529
• 2-Aminoethanesulfonic acid; N-Benzoyl

• Inchi： 1S/C9H11NO4S/c11-9(8-4-2-1-3-5-8)10-6-7-15(12,13)14/h1-5H,6-7H2,(H,10,11)(H,12,13,14)
• InChI Key： ABUKAMCDAHVPSR-UHFFFAOYSA-N
• SMILES： OS(CCNC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 229.04087901Da
• Monoisotopic Mass: 229.04087901Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides